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Compound of Interest

Compound Name: Cinnamylamine

Cat. No.: B3425600

For Researchers, Scientists, and Drug Development Professionals

Cinnamylamine and its derivatives represent a promising class of compounds in the field of
drug discovery, exhibiting a wide array of pharmacological activities.[1] The inherent structural
features of the cinnamylamine scaffold, including the aromatic ring, the reactive amino group,
and the a,B-unsaturated system, offer extensive opportunities for chemical modification to
develop novel therapeutic agents.[1] These derivatives have shown significant potential as
anticancer, antimicrobial, and anti-inflammatory agents.[1][2][3]

This document provides detailed application notes and protocols for the synthesis of novel
cinnamylamine derivatives and summarizes their biological activities.

Synthetic Strategies for Cinnamylamine Derivatives

The synthesis of cinnamylamine derivatives can be broadly categorized into two main
approaches: functionalization of the primary amine of cinnamylamine and modification of a
precursor molecule to introduce the cinnamylamino moiety. A prevalent and versatile method
involves the N-acylation of cinnamylamine to produce a diverse range of cinnamamides.

General Workflow for N-Acylation of Cinnamylamine

The following diagram illustrates a typical workflow for the synthesis of N-acyl cinnamylamine
derivatives, a common strategy to explore structure-activity relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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